Cas no 1354419-13-8 (5-(3-Azidopropyl)-UTP ?4TEA)

• Product Name: 5-(3-Azidopropyl)-UTP ?4TEA
• CAS No: 1354419-13-8
• CID: 4696065
• Update Time: 2025-10-31

5-(3-Azidopropyl)-UTP ?4TEA Chemical and Physical Properties

Names and Identifiers

• 5-(3-Azidopropyl)-UTP ?4TEA

Additional information on 5-(3-Azidopropyl)-UTP ?4TEA

Introduction to 5-(3-Azidopropyl)-UTP ?4TEA (CAS No. 1354419-13-8)

5-(3-Azidopropyl)-UTP ?4TEA (CAS No. 1354419-13-8) is a specialized nucleotide analog that has gained significant attention in recent years due to its unique properties and potential applications in various fields of chemical biology and medicinal chemistry. This compound is a modified version of uridine triphosphate (UTP) with an azide group attached to the 5-position of the uracil base via a propyl linker. The introduction of the azide functionality provides a powerful handle for bioconjugation reactions, making it an invaluable tool in the development of novel therapeutic agents and diagnostic tools.

The azide group in 5-(3-Azidopropyl)-UTP ?4TEA is particularly noteworthy because it can undergo click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC). These reactions are highly efficient, selective, and biocompatible, allowing for the precise labeling and modification of biomolecules without disrupting their biological functions. This property has been extensively exploited in the field of chemical biology to study protein-protein interactions, nucleic acid hybridization, and cellular signaling pathways.

Recent research has highlighted the potential of 5-(3-Azidopropyl)-UTP ?4TEA in various applications. For instance, a study published in the Journal of the American Chemical Society demonstrated the use of this compound for site-specific labeling of RNA molecules. By incorporating 5-(3-Azidopropyl)-UTP ?4TEA into RNA sequences through transcription, researchers were able to selectively label specific RNA regions with high precision. This approach has significant implications for understanding RNA structure and function, as well as for developing RNA-based therapeutics.

In another notable application, 5-(3-Azidopropyl)-UTP ?4TEA has been used to create bioorthogonal probes for live-cell imaging. The ability to introduce an azide group into RNA molecules allows for the attachment of fluorescent dyes or other imaging agents through click chemistry reactions. This has enabled researchers to visualize RNA dynamics in living cells with high spatial and temporal resolution, providing valuable insights into cellular processes such as gene expression and RNA trafficking.

Beyond its use in basic research, 5-(3-Azidopropyl)-UTP ?4TEA has also shown promise in therapeutic applications. For example, it can be used to modify siRNA or mRNA molecules to enhance their stability and delivery efficiency. By attaching targeting ligands or other functional groups via the azide moiety, researchers can improve the pharmacokinetic properties of these nucleic acid-based therapeutics, making them more effective in treating various diseases.

The synthesis of 5-(3-Azidopropyl)-UTP ?4TEA typically involves a multi-step process that begins with the preparation of 5-(3-azidopropyl)uracil. This intermediate is then phosphorylated to form the corresponding triphosphate derivative. The resulting compound is highly stable and can be readily incorporated into nucleic acids using standard enzymatic methods such as T7 RNA polymerase-driven transcription.

In conclusion, 5-(3-Azidopropyl)-UTP ?4TEA (CAS No. 1354419-13-8) is a versatile and powerful tool in chemical biology and medicinal chemistry. Its unique properties make it an ideal candidate for a wide range of applications, from basic research to therapeutic development. As ongoing research continues to uncover new possibilities, this compound is likely to play an increasingly important role in advancing our understanding of biological systems and developing innovative treatments for various diseases.